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For researchers, scientists, and professionals in drug development, 1,2-diphytanoyl-sn-glycero-
3-phosphocholine (DPhPC) stands as a cornerstone lipid for in vitro studies. Its unique
properties make it an invaluable tool for creating stable model membranes to investigate ion
channels, membrane proteins, and drug delivery systems. This in-depth technical guide
provides a comprehensive overview of DPhPC, including its chemical identity, material safety
data, experimental protocols, and its role in biophysical research.

Core Properties and Identification

DPhPC is a synthetic phospholipid distinguished by its branched phytanoyl acyl chains. This
structural feature imparts exceptional stability and very low ion and water permeability to lipid
bilayers, making them an ideal matrix for reconstituting and studying membrane proteins.[1]
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Property Value Reference
CAS Number 207131-40-6

Molecular Formula CasHosNOsP

Molecular Weight 846.25 g/mol

Appearance Off-white solid

Purity >98%

Solubility Soluble in chloroform

Storage Temperature -20°C

Material Safety and Handling

While a comprehensive Material Safety Data Sheet (MSDS) for DPhPC is not readily available
in public domains, information from suppliers and related compounds suggests the following
handling and safety precautions.
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Aspect Recommendation

Avoid inhalation, and contact with skin and

eyes. Use in a well-ventilated area. Wear

Handling ) . .
appropriate personal protective equipment
(PPE), including gloves and safety glasses.
Store in a tightly sealed container in a freezer at
-20°C. For long-term storage, it is recommended
Storage

to store under an inert gas like argon or

nitrogen.

Eye Contact: Immediately flush with plenty of
water for at least 15 minutes. Skin Contact:
] ) Wash off with soap and plenty of water.
First Ald (General) Inhalation: Move to fresh air. Ingestion: Rinse
mouth with water. Seek medical attention if

symptoms persist.

N Stable under recommended storage conditions.
Stability ) o
Avoid exposure to strong oxidizing agents.

Experimental Protocols and Applications

DPhPC is predominantly used in the formation of liposomes and planar lipid bilayers for a
variety of biophysical and pharmaceutical research applications.

Liposome Preparation via Sonication

This protocol outlines a general method for preparing DPhPC liposomes, which can be
adapted for encapsulating drugs or other molecules.

Materials:
o DPhPC powder
» Buffer of choice (e.g., 20 mM HEPES, 100 mM NacCl, pH 7.4)

e Glass vial
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e Probe-tip sonicator

¢ Microcentrifuge

Procedure:

o Weigh the desired amount of DPhPC powder and transfer it to a clean glass vial.
e Add the appropriate volume of buffer to achieve the desired lipid concentration.

» Vortex the mixture to hydrate the lipid powder, which will result in a milky white suspension of
multilamellar vesicles (MLVS).

e To create smaller, unilamellar vesicles (SUVs), sonicate the suspension using a probe-tip
sonicator. A typical setting is a 20% duty cycle with pulses of 2 seconds followed by a 2-
second rest period to prevent overheating.[2][3]

» Repeat the sonication cycle several times. The total sonication time will influence the final
size distribution of the liposomes.[3]

 After sonication, centrifuge the sample to pellet any titanium particles from the sonicator
probe and larger, unreconstituted lipid aggregates.[2]

o Carefully collect the supernatant containing the liposome suspension.

Liposome Preparation

Add to vial Vortex to mix Form SUVs Remove debris
Weigh DPhPC Hydrate with Buffer Sonicate Suspension Centrifuge Collect Supernatant

Click to download full resolution via product page

Fig 1. Workflow for DPhPC liposome preparation.

lon Channel Reconstitution in Planar Lipid Bilayers
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DPhPC's high electrical resistance and stability make it an excellent choice for creating planar
lipid bilayers to study the function of reconstituted ion channels via electrophysiology.[1]

Materials:

DPhPC in a suitable organic solvent (e.g., decane)

Aperture substrate (e.g., Teflon cup with a small hole)

Aqueous buffer solution (e.g., 1 M KCI)

Ag/AgCl electrodes

Purified ion channel protein

Electrophysiology amplifier and data acquisition system

Procedure:

o Form a DPhPC bilayer across the aperture in the substrate by "painting" a small amount of
the lipid solution over the hole. The bilayer will spontaneously thin and form a solvent-free
membrane.

 Verify the formation and stability of the bilayer by measuring its capacitance and resistance.
A stable DPhPC bilayer will have a high resistance (in the GQ range).

e Introduce the purified ion channel protein, often solubilized in a mild detergent, to the
agueous solution on one side of the bilayer.

e The ion channels will spontaneously insert into the DPhPC bilayer.

e Record the ion channel activity using the Ag/AgCIl electrodes and an electrophysiology setup.
The high resistance of the DPhPC membrane allows for the detection of single-channel
currents in the picoampere range.[1]
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Ton Channel Reconstitution
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Fig 2. Workflow for ion channel reconstitution.

Role in Signaling Pathway Research

It is important to note that DPhPC itself is not typically considered a signaling molecule.
Instead, its utility lies in providing a stable and inert environment to study the signaling

functions of other molecules, particularly ion channels which are critical components of

numerous signaling pathways. The low intrinsic conductivity of DPhPC bilayers ensures that

any measured electrical signals are due to the activity of the reconstituted protein of interest.

Studying Signaling with DPhPC
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Fig 3. DPhPC as a tool for studying ion channel signaling.

Conclusion

DPhPC is a versatile and robust phospholipid that serves as a fundamental tool for researchers
in biophysics and drug development. Its unique chemical structure provides the stability
necessary to create reliable model membranes for a wide range of in vitro assays. By
understanding its properties and employing established experimental protocols, scientists can
effectively leverage DPhPC to advance our understanding of membrane protein function and to
develop novel therapeutic delivery systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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